2-(6-oxo-3-phenylpyridazin-1(6H)-yl)-N-[2-([1,2,4]triazolo[4,3-a]pyridin-3-yl)ethyl]acetamide

• Molecular Formula: C20H18N6O2
• Molecular Weight: 374.4 g/mol
• IUPAC Name: 2-(6-oxo-3-phenylpyridazin-1-yl)-N-[2-([1,2,4]triazolo[4,3-a]pyridin-3-yl)ethyl]acetamide
• InChI: InChI=1S/C20H18N6O2/c27-19(21-12-11-18-23-22-17-8-4-5-13-25(17)18)14-26-20(28)10-9-16(24-26)15-6-2-1-3-7-15/h1-10,13H,11-12,14H2,(H,21,27)
• InChI Key: ZTIFPGUTQBKLMY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=NN(C(=O)C=C2)CC(=O)NCCC3=NN=C4N3C=CC=C4

Description

2-(6-oxo-3-phenylpyridazin-1(6H)-yl)-N-[2-([1,2,4]triazolo[4,3-a]pyridin-3-yl)ethyl]acetamide is a useful research compound. Its molecular formula is C20H18N6O2 and its molecular weight is 374.4 g/mol. The purity is usually 95%.
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Biological Activity

The compound 2-(6-oxo-3-phenylpyridazin-1(6H)-yl)-N-[2-([1,2,4]triazolo[4,3-a]pyridin-3-yl)ethyl]acetamide represents a novel class of pyridazine derivatives that have garnered attention for their potential biological activities. This article synthesizes existing research findings to provide a comprehensive overview of its biological activity, including mechanisms of action and therapeutic potential.

Chemical Structure and Properties

The molecular formula of the compound is $C_{21}H_{21}N_5O$, with a molecular weight of approximately 363.4 g/mol. The compound features a pyridazine core substituted with phenyl and triazole moieties, which are critical for its biological activity.

Property	Value
Molecular Formula	C21H21N5O
Molecular Weight	363.4 g/mol
LogP	3.9188
Hydrogen Bond Acceptors	6
Hydrogen Bond Donors	1
Polar Surface Area	56.961 Ų

Biological Activity Overview

Research has indicated that compounds containing the pyridazine structure exhibit various biological activities, including anti-inflammatory, analgesic, and antimicrobial properties. The specific compound has been evaluated for its potential effects on several biological targets.

Anti-inflammatory Activity

A significant area of interest is the compound's anti-inflammatory properties. Studies have shown that similar pyridazine derivatives can inhibit cyclooxygenase (COX) enzymes, which are crucial in the inflammatory response. For instance, derivatives with specific substitutions demonstrated strong inhibition of COX enzymes, correlating with reduced inflammation in animal models .

Antimicrobial Activity

The antimicrobial efficacy of pyridazine derivatives has also been explored. Research indicates that these compounds may exhibit activity against various bacterial strains by disrupting cellular processes or inhibiting essential enzymes .

The biological activity of the compound likely stems from its ability to interact with specific molecular targets:

• Cyclooxygenase Inhibition : The inhibition of COX enzymes leads to decreased production of pro-inflammatory prostaglandins.
• DNA Interaction : Some studies suggest that pyridazine derivatives can intercalate into DNA, disrupting replication and transcription processes in microbial cells.
• Enzyme Inhibition : The presence of the triazole moiety may enhance the compound's ability to inhibit enzymes involved in fungal metabolism and growth.

Case Studies

Several case studies have highlighted the efficacy of similar compounds:

• Study on Inflammatory Models : A study involving carrageenan-induced paw edema in rats demonstrated that a related pyridazine derivative significantly reduced swelling compared to control groups .
• Antimicrobial Testing : A series of triazole-pyridazine compounds were tested against Gram-positive and Gram-negative bacteria, showing promising results with minimum inhibitory concentrations (MICs) lower than those found in standard antibiotics .